Cas no 2138408-98-5 (2-[2-(4-Bromophenyl)-2-oxoethyl]pentanoic acid)

• Product Name: 2-[2-(4-Bromophenyl)-2-oxoethyl]pentanoic acid
• CAS No: 2138408-98-5
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 6148092
• PubChem ID: 165800179
• Update Time: 2025-06-08

2-[2-(4-Bromophenyl)-2-oxoethyl]pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138408-98-5
• 2-[2-(4-bromophenyl)-2-oxoethyl]pentanoic acid
• EN300-740243
• 2-[2-(4-Bromophenyl)-2-oxoethyl]pentanoic acid

• Inchi： 1S/C13H15BrO3/c1-2-3-10(13(16)17)8-12(15)9-4-6-11(14)7-5-9/h4-7,10H,2-3,8H2,1H3,(H,16,17)
• InChI Key： GKBMWLNNNBZCTH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(C(=O)O)CCC)=O

Computed Properties

• Exact Mass: 298.02046g/mol
• Monoisotopic Mass: 298.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-[2-(4-Bromophenyl)-2-oxoethyl]pentanoic acid

Comprehensive Overview of 2-[2-(4-Bromophenyl)-2-oxoethyl]pentanoic acid (CAS No. 2138408-98-5)

2-[2-(4-Bromophenyl)-2-oxoethyl]pentanoic acid (CAS No. 2138408-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a pentanoic acid backbone linked to a 4-bromophenyl ketone moiety, making it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the bromine atom enhances its reactivity, enabling diverse functionalization pathways.

In recent years, the demand for 2-[2-(4-Bromophenyl)-2-oxoethyl]pentanoic acid has surged, driven by its potential in small-molecule therapeutics and bioconjugation. A trending topic in scientific forums is its role in targeted drug delivery systems, where its lipophilic nature improves cellular uptake. Additionally, its CAS No. 2138408-98-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry workflows.

The synthesis of 2-[2-(4-Bromophenyl)-2-oxoethyl]pentanoic acid typically involves Friedel-Crafts acylation followed by alkylation of the pentanoic acid chain. This process highlights its adaptability in green chemistry initiatives, a hot topic among environmentally conscious researchers. Optimizing its production with catalytic methods or microwave-assisted reactions aligns with the industry's push toward sustainable synthesis.

From an analytical perspective, 2-[2-(4-Bromophenyl)-2-oxoethyl]pentanoic acid is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and consistency, critical for its use in preclinical studies. Questions like "How to analyze CAS 2138408-98-5 impurities?" or "What solvents stabilize 4-bromophenyl derivatives?" are common in academic discussions, underscoring the compound's technical complexity.

Beyond pharmaceuticals, 2-[2-(4-Bromophenyl)-2-oxoethyl]pentanoic acid finds niche applications in material science, particularly in designing organic semiconductors and photoresponsive materials. Its conjugated ketone system contributes to electron delocalization, a property exploited in optoelectronic devices. This versatility makes it a subject of patents and peer-reviewed publications, further solidifying its industrial importance.

In conclusion, 2-[2-(4-Bromophenyl)-2-oxoethyl]pentanoic acid (CAS No. 2138408-98-5) exemplifies the intersection of organic synthesis and applied research. Its multifaceted roles—from drug development to advanced materials—reflect the compound's adaptability to evolving scientific challenges. As interest in structure-activity relationships and molecular design grows, this compound will likely remain a focal point for innovation.